Cas no 686717-61-3 (2-(Sulfooxy)-L-phenylalanine)

2-(Sulfooxy)-L-phenylalanine structure
2-(Sulfooxy)-L-phenylalanine structure
Product name:2-(Sulfooxy)-L-phenylalanine
CAS No:686717-61-3
MF:C9H11NO6S
MW:261.252
CID:2851297
PubChem ID:57440935

2-(Sulfooxy)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1527613
    • DTXSID00726475
    • 2-(Sulfooxy)-L-phenylalanine
    • 686717-61-3
    • Inchi: InChI=1S/C9H11NO6S/c10-7(9(11)12)5-6-3-1-2-4-8(6)16-17(13,14)15/h1-4,7H,5,10H2,(H,11,12)(H,13,14,15)/t7-/m0/s1
    • InChI Key: QTCRLZGTYUJQIE-ZETCQYMHSA-N

Computed Properties

  • Exact Mass: 261.03070824Da
  • Monoisotopic Mass: 261.03070824Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų
  • XLogP3: -2.4

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